4-Benzyl-2-hydroxypyrido[2,3-b]pyrazin-3(4H)-one
Overview
Description
4-Benzyl-2-hydroxypyrido[2,3-b]pyrazin-3(4H)-one is a heterocyclic compound. It is a derivative of pyrido[2,3-b]pyrazin-3(4H)-one . This compound has been designed as an inhibitor of aldose reductase (ALR2), an enzyme that plays a key role in the development of diabetes complications and oxidative stress processes associated with diabetes and other pathologies .
Molecular Structure Analysis
The molecular structure of 4-Benzyl-2-hydroxypyrido[2,3-b]pyrazin-3(4H)-one is represented by the formula C14H11N3O2 . More detailed information about its structure can be found in specialized chemical databases .Physical And Chemical Properties Analysis
The physical and chemical properties of 4-Benzyl-2-hydroxypyrido[2,3-b]pyrazin-3(4H)-one can be found in specialized chemical databases . The compound has the molecular formula C14H11N3O2 .Scientific Research Applications
Application 1: Organic Light-Emitting Diodes (OLEDs)
- Results : The OLEDs developed using this method exhibit high external quantum efficiencies (EQEs) with yellow and orange emissions, achieving EQEs of up to 20.0% and 15.4%, respectively .
Application 2: Electrochemical DNA Sensing
- Results : The compounds demonstrate potential for DNA sensing applications, although specific quantitative data on sensitivity and selectivity are not provided in the summary .
Application 3: Nonlinear Optical (NLO) Properties
- Results : One of the derivatives, compound 7, shows remarkable NLO response with high values of average polarizability and hyper-polarizabilities, indicating its potential for NLO technological applications .
Application 4: Antioxidant Activity
- Results : The derivatives show promising antioxidant activity, suggesting their potential use as therapeutic agents .
Application 5: Antiurease Activity
- Results : The compounds display antiurease activity, indicating their potential as lead compounds for developing anti-infective drugs .
Application 6: Vibrational Analysis and Electronic Properties
- Results : The studies provide insights into the vibrational and electronic properties of the compounds, which are crucial for designing materials with desired characteristics .
Application 13: Synthetic Strategies for Pyrazolopyridine Derivatives
- Results : The review of methods provides comprehensive data on the synthetic approaches and their advantages and drawbacks .
Application 14: Development of Fluorescent Materials
- Results : The resulting OLEDs exhibit high photoluminescence quantum efficiency with emissions from blue to red, and high external quantum efficiencies for yellow and orange emissions .
Application 15: Electrochemical Sensing of DNA
- Results : The compounds show promise for DNA sensing applications, though specific quantitative data on sensitivity and selectivity would require further investigation .
Application 16: Nonlinear Optical Technology
Future Directions
The future directions of research on 4-Benzyl-2-hydroxypyrido[2,3-b]pyrazin-3(4H)-one could involve further exploration of its inhibitory effect on aldose reductase (ALR2) and its potential applications in the treatment of diabetes complications and oxidative stress processes associated with diabetes and other pathologies .
properties
IUPAC Name |
4-benzyl-1H-pyrido[2,3-b]pyrazine-2,3-dione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11N3O2/c18-13-14(19)17(9-10-5-2-1-3-6-10)12-11(16-13)7-4-8-15-12/h1-8H,9H2,(H,16,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STXRZXASFIXKPI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C3=C(C=CC=N3)NC(=O)C2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Benzyl-2-hydroxypyrido[2,3-b]pyrazin-3(4H)-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.